Cas no 100700-28-5 (Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester)

• Product Name: Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
• CAS No: 100700-28-5
• MF: C₅H₉FO₂S
• MW: 152.187164068222
• CID: 193911
• PubChem ID: 57975
• Update Time: 2025-04-19

Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester
• S-methyl 4-fluoro-2-hydroxybutanethioate
• TL 1427
• Butyric acid, gamma-fluoro-beta-hydroxy-, thiol-, methyl ester
• BUTYRIC ACID, 4-FLUORO-2-HYDROXYTHIO-, S-METHYL ESTER
• DTXSID40905686
• 100700-28-5

• Inchi： 1S/C5H9FO2S/c1-9-5(8)4(7)2-3-6/h4,7H,2-3H2,1H3
• InChI Key： ASPNJYUDYUKRDH-UHFFFAOYSA-N
• SMILES： S(C)C(C(CCF)O)=O

Computed Properties

• Exact Mass: 152.03077
• Monoisotopic Mass: 152.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Butanethioic acid,4-fluoro-2-hydroxy-, S-methyl ester Security Information

• Safety Term：− and SOx. See also ESTERS."> Poison by inhalation. When heated to decomposition it emits toxic fumes of F− and SOx. See also ESTERS.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters